Cas no 898438-73-8 (N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide)

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide is a synthetic organic compound featuring a thiazole core substituted with a 4-methoxyphenyl group and a phenylsulfanylacetamide moiety. This structure confers potential utility in medicinal chemistry and agrochemical research, particularly as a scaffold for developing biologically active molecules. The presence of the methoxyphenyl and thiazole groups may enhance binding affinity to specific biological targets, while the phenylsulfanyl moiety could contribute to metabolic stability or reactivity. Its well-defined chemical properties make it suitable for use in structure-activity relationship (SAR) studies or as an intermediate in the synthesis of more complex derivatives. The compound is typically characterized by high purity and consistent performance in research applications.

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide structure

898438-73-8 structure

Product Name:N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide

CAS No:898438-73-8

MF:C₁₈H₁₆N₂O₂S₂

MW:356.461841583252

CID:5363031

Update Time:2025-05-23

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-phenylsulfanylacetamide
- N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide
- Inchi： 1S/C18H16N2O2S2/c1-22-14-9-7-13(8-10-14)16-11-24-18(19-16)20-17(21)12-23-15-5-3-2-4-6-15/h2-11H,12H2,1H3,(H,19,20,21)
- InChI Key： DBHMTYKNNFSACZ-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C2=CC=C(OC)C=C2)=CS1)(=O)CSC1=CC=CC=C1

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2537-1120-2μmol	N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide	898438-73-8	90%+	2μl	$57.0	2023-07-06
Life Chemicals	F2537-1120-5μmol	N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide	898438-73-8	90%+	5μl	$63.0	2023-07-06
Life Chemicals	F2537-1120-10μmol	N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide	898438-73-8	90%+	10μl	$69.0	2023-07-06
Life Chemicals	F2537-1120-20μmol	N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide	898438-73-8	90%+	20μl	$79.0	2023-07-06
Life Chemicals	F2537-1120-1mg	N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide	898438-73-8	90%+	1mg	$54.0	2023-07-06
Life Chemicals	F2537-1120-2mg	N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide	898438-73-8	90%+	2mg	$59.0	2023-07-06
Life Chemicals	F2537-1120-3mg	N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide	898438-73-8	90%+	3mg	$63.0	2023-07-06
Life Chemicals	F2537-1120-4mg	N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide	898438-73-8	90%+	4mg	$66.0	2023-07-06
Life Chemicals	F2537-1120-5mg	N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide	898438-73-8	90%+	5mg	$69.0	2023-07-06
Life Chemicals	F2537-1120-10mg	N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide	898438-73-8	90%+	10mg	$79.0	2023-07-06

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide Related Literature

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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

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4. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

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5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide

N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-yl-2-(Phenylsulfanyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 898438-73-8, named N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

N-4-(4-Methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide is characterized by its thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the thiazole moiety is known to confer stability and bioavailability to the molecule, making it a valuable scaffold in medicinal chemistry. Additionally, the molecule incorporates a phenylsulfanyl group, which enhances its ability to interact with biological targets through sulfur-based interactions. The methoxyphenyl substituent further modulates the molecule's pharmacokinetic properties, ensuring optimal absorption and distribution within the body.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These techniques not only improve yield but also reduce the environmental footprint of manufacturing this compound. The synthesis involves multiple steps, including the formation of the thiazole ring and subsequent functionalization with the phenylsulfanyl and methoxyphenyl groups.

The biological activity of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate key signaling pathways involved in cancer progression has been documented in recent studies.

One of the most exciting developments involving this compound is its potential application in targeted drug delivery systems. The thiazole ring's versatility allows for conjugation with various targeting ligands, enabling precise delivery of therapeutic agents to specific tissues or cells. This approach minimizes off-target effects and enhances therapeutic efficacy, which is a critical consideration in modern medicine.

In terms of safety and toxicity profiles, N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide has shown minimal adverse effects in preliminary toxicological studies. However, further investigations are required to fully understand its long-term safety implications and potential for human use.

From an environmental perspective, researchers have emphasized the importance of sustainable practices in the production and disposal of this compound. Efforts are underway to develop eco-friendly synthesis routes and recycling methods to minimize waste generation and reduce energy consumption.

In conclusion, N-4-(4-methoxyphenyl)-1,3-thiazol